BENGHE Foundational & Exploratory

Check Availability & Pricing

Isodecyl diphenyl phosphite chemical structure
and properties

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Isodecyl diphenyl phosphite

Cat. No.: B1588780

An In-Depth Technical Guide to Isodecyl Diphenyl Phosphite

Introduction: A Multifunctional Additive in Polymer
Science

Isodecyl Diphenyl Phosphite (DPDP), identified by its CAS number 26544-23-0, is a versatile
liquid alkyl-aryl phosphite ester that has become a cornerstone additive in the polymer industry.
[1][2] It functions primarily as a high-efficacy secondary antioxidant and processing stabilizer,
but its utility extends to roles as a chelating agent, plasticizer, and flame retardant.[1][3][4] This
unigue combination of properties makes DPDP an invaluable tool for formulators seeking to
enhance the processability, durability, and safety of a wide range of polymers, including
Polyvinyl Chloride (PVC), Acrylonitrile Butadiene Styrene (ABS), polycarbonates, and
polyurethanes.[1][5] Its liquid form simplifies handling and incorporation into various
formulations, further cementing its place in modern material science.[1] This guide provides a
comprehensive technical overview of its structure, properties, mechanisms of action, and
applications for researchers and industry professionals.

Chemical Structure and Physicochemical Properties

The efficacy of Isodecyl Diphenyl Phosphite is intrinsically linked to its unique molecular
architecture. The structure features a central phosphorus atom bonded to two phenyl groups
and one isodecyl group.[6] The phenyl groups contribute to its excellent antioxidant capabilities
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by effectively capturing free radicals, while the long-chain isodecyl group enhances its solubility
and compatibility within various organic media and polymer matrices.[6]

Chemical Structure Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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